5-(Aminomethyl)-5-methylpiperidin-2-one hydrochloride

• IUPAC Name: 5-(aminomethyl)-5-methylpiperidin-2-one;hydrochloride
• InChI: InChI=1S/C7H14N2O.ClH/c1-7(4-8)3-2-6(10)9-5-7;/h2-5,8H2,1H3,(H,9,10);1H
• InChI Key: XSVNPWPJQKTBLC-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(=O)NC1)CN.Cl
• Molecular Formula: C7H15ClN2O
• Molecular Weight: 178.66 g/mol
• CAS RN: 1909309-78-9

Description

5-(Aminomethyl)-5-methylpiperidin-2-one hydrochloride, also known as Aminorex, is a synthetic stimulant drug that was developed in the 1960s. It was initially used as an appetite suppressant, but its use was discontinued due to its potential for abuse and addiction. However, Aminorex has since been studied for its potential use in scientific research.

Scientific Research Applications

Pharmacological Profile and Potential Antipsychotic Application

One study highlighted the pharmacological properties of a related compound, demonstrating its potent activity as a 5-HT2A receptor inverse agonist. Such compounds have been associated with antipsychotic-like efficacy, indicating potential applications in treating psychiatric disorders (Vanover et al., 2006). This reveals the broader category of piperidinone derivatives as promising candidates for neurological and psychiatric therapeutic interventions.

Synthesis of Key Intermediates in Medicinal Chemistry

Another area of research involves the synthesis of key intermediates for pharmaceuticals. For instance, improvements in the synthesis of naratriptan hydrochloride, a migraine medication, have been achieved through novel one-pot procedures involving related piperidinone compounds, showcasing the utility of these derivatives in streamlining drug production processes (Shashikumar et al., 2010).

Enantioselective Biocatalytic Approaches

Research into enantioselective biocatalytic synthesis has also been documented, with methods developed for producing biologically active compounds from 5-hydroxypiperidin-2-one, a structurally similar compound. This approach emphasizes the versatility of piperidinone derivatives in creating biologically active molecules through environmentally friendly processes (Vink et al., 2003).

Molecular Binding Mechanisms

A detailed study on the molecular binding mechanisms of 5-hydroxy-1-methylpiperidin-2-one with human serum albumin (HSA) sheds light on the significance of such compounds in drug design and pharmacokinetics. Understanding these interactions can aid in the development of drugs with improved efficacy and bioavailability (Yadav et al., 2018).